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Compound of Interest

Compound Name: ROS 234

Cat. No.: B1425209

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal
of ROS 234 dioxalate, a potent H3 antagonist. Adherence to these procedures is essential to
ensure a safe laboratory environment.

Product Identificat " | <

Identifier Information

Product Name ROS 234 dioxalate
CAS Number 1781941-93-2[1]
Chemical Formula C13H15N5-2(C2H204)
Molecular Weight 421.37 g/mol
Primary Hazard Potent H3 Antagonist

Hazard Statement: The toxicological properties of this compound have not been fully
investigated. It is recommended to handle it as a potentially hazardous substance. Based on
the dioxalate salt form, it may be harmful if swallowed or in contact with skin, and may cause
eye and skin irritation.

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE requirements is mandatory when handling ROS 234

dioxalate.
Protection Type Specification Rationale
) Chemical safety goggles or Protects against splashes and

Eye Protection ) ] )

face shield airborne particles.
) Nitrile or other appropriate Prevents skin contact and

Hand Protection ) ) )

chemical-resistant gloves absorption.

] Protects against contamination
Body Protection Laboratory coat )
of personal clothing.

) ) Use in a well-ventilated area or  Minimizes inhalation of dust or
Respiratory Protection )
with a fume hood aerosols.

Handling and Storage Procedures
Operational Plan:
o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace by clearing it of unnecessary items and ensuring easy access to an emergency
eyewash station and safety shower.

» Weighing and Aliquoting: Conduct all weighing and aliquoting of the solid compound within a
chemical fume hood to minimize inhalation exposure.

e Solution Preparation: When preparing solutions, slowly add the solvent to the solid to avoid
splashing. ROS 234 dioxalate is soluble in water and DMSO.

» Spill Management: In case of a small spill, absorb with an inert material (e.g., vermiculite,
sand) and place in a sealed container for disposal. For larger spills, evacuate the area and
follow institutional emergency procedures.

Storage Plan:
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Condition Requirement

Temperature Room Temperature

Atmosphere Desiccate (store in a dry environment)
Container Tightly sealed, clearly labeled container

Disposal Plan

All waste materials contaminated with ROS 234 dioxalate must be treated as hazardous waste.

Waste Type Disposal Procedure

Collect in a labeled, sealed container for

Unused Solid Compound ] )
chemical waste disposal.

Place in a designated hazardous waste

Contaminated Labware (e.g., pipette tips, tubes) )
container.

Collect in a sealed, labeled waste container. Do

Solutions Containing ROS 234 Dioxalate ]
not pour down the drain.

Dispose of as hazardous waste in accordance

Contaminated PPE (e.g., gloves) S
with institutional protocols.

First Aid Measures

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1425209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Exposure Route Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting lower and
Eye Contact i ) )

upper eyelids occasionally. Seek medical

attention.

Immediately wash skin with soap and copious
_ amounts of water. Remove contaminated
Skin Contact ) ) S
clothing. Seek medical attention if irritation

persists.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

If swallowed, wash out mouth with water
Ingestion provided the person is conscious. Call a

physician.

Experimental Workflow for Handling ROS 234
Dioxalate
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Workflow for Safe Handling of ROS 234 Dioxalate
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Caption: A step-by-step workflow for the safe handling of ROS 234 dioxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guide for ROS 234
Dioxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1425209#personal-protective-equipment-for-
handling-ros-234]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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